Chicken AvBD4
CAS No.:
Cat. No.: VC3672199
Molecular Formula:
Molecular Weight:
* For research use only. Not for human or veterinary use.

Specification
Introduction
Biological Classification and Structure
Classification Within the Defensin Family
Defensins represent a class of antimicrobial peptides in vertebrates that function as the first line of innate immunity with potent antimicrobial and immunomodulatory activities. Chickens express 14 avian β-defensins (AvBDs), numbered AvBD1 through AvBD14 . These peptides are widely distributed throughout chicken tissues and provide critical protection against microbial invasion. Unlike mammals, which express α-, β-, and θ-defensins, chickens only express β-defensins, making these peptides particularly important in avian immune defense systems .
Distribution and Expression Patterns
Tissue Distribution
AvBD4, along with other avian β-defensins, is widely expressed throughout the chicken body, including the liver, spleen, and gastrointestinal (GI) tract. The expression patterns of AvBD4 vary across different tissues, suggesting tissue-specific regulation and potentially specialized functions in different anatomical locations .
Antimicrobial Properties
Antibacterial Activity
Synthetic AvBD4 (sAvBD4) demonstrates significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values vary depending on the bacterial species, indicating different levels of susceptibility . Table 1 summarizes the antibacterial activity of sAvBD4 against various bacterial pathogens.
Table 1: Antibacterial Activity of sAvBD4 Against Various Bacterial Pathogens
Bacterial Pathogen | Classification | MIC (μg/ml) | MBC (μg/ml) |
---|---|---|---|
Staphylococcus epidermidis | Gram-positive | 25 | 50 |
Klebsiella pneumonia | Gram-negative | 25 | 50 |
Shigella sonnei | Gram-negative | 25 | 50 |
Methicillin-Resistant Staphylococcus aureus (MRSA) | Gram-positive | 50 | 100 |
Micrococcus luteus | Gram-positive | 50 | 100 |
Salmonella typhimurium | Gram-negative | 50 | 100 |
Escherichia coli | Gram-negative | 50 | 100 |
Streptococcus bovis | Gram-positive | 100 | 200 |
Enterococcus faecalis | Gram-positive | 100 | 200 |
The minimum bactericidal concentration (MBC) values for sAvBD4 are typically two-fold higher than the corresponding MIC values, ranging from 50-200 μg/ml . This indicates that slightly higher concentrations are needed to kill bacteria completely compared to merely inhibiting their growth.
Antifungal Activity
Beyond its antibacterial properties, sAvBD4 also exhibits significant antifungal activity against both unicellular and multicellular fungi. The peptide demonstrates both inhibitory and fungicidal effects against various fungal species . Table 2 details the antifungal activity of sAvBD4.
Table 2: Antifungal Activity of sAvBD4 Against Fungal Pathogens
Fungal Pathogen | MIC (μg/ml) | MFC (μg/ml) |
---|---|---|
Candida albicans | 25 | >50 |
Aspergillus flavus | 50 | >50 |
Aspergillus niger | 100 | >100 |
The minimum fungicidal concentration (MFC) values are generally higher than the MIC values, indicating that higher concentrations are required for fungicidal effects compared to fungistatic effects .
Killing Kinetics
Studies on the killing kinetics of sAvBD4 provide insights into how quickly this peptide can neutralize different pathogens. Against MRSA, sAvBD4 showed a faster decline in bacterial viability compared to sAvBD10 during the second and third hours of application, despite similar efficacy during the first hour .
In contrast, for E. coli, sAvBD4 demonstrated similar efficacy to sAvBD10 during the first hour but was less effective for the remaining two hours. Against C. albicans, sAvBD4 consistently showed lower efficacy compared to sAvBD10 throughout the observation period . These findings suggest that the killing kinetics of sAvBD4 are both pathogen-specific and time-dependent.
Factors Affecting Antimicrobial Activity
Comparative Efficacy with AvBD10
Genetic and Evolutionary Aspects
Evolutionary Significance
Defensins represent an ancient form of innate immunity, with β-defensins being particularly conserved across vertebrate species. The presence of 14 distinct AvBDs in chickens, including AvBD4, suggests selective pressures have favored the expansion and diversification of these genes in avian lineages . The specific evolutionary trajectory of AvBD4 reflects its importance in chicken innate immunity, potentially adapting to the unique pathogenic challenges faced by these birds.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume